5-nitro-1H-indole-6-carboxylic acid

• IUPAC Name: 5-nitro-1H-indole-6-carboxylic acid
• InChI: InChI=1S/C9H6N2O4/c12-9(13)6-4-7-5(1-2-10-7)3-8(6)11(14)15/h1-4,10H,(H,12,13)
• InChI Key: VFZDTVRLNKSUFO-UHFFFAOYSA-N
• Canonical SMILES: C1=CNC2=CC(=C(C=C21)[N+](=O)[O-])C(=O)O
• Molecular Formula: C9H6N2O4
• Molecular Weight: 206.15 g/mol

Description

5-nitro-1H-indole-6-carboxylic acid is an indole derivative, a significant class of heterocyclic compounds. Indoles are known for their presence in various natural products and pharmaceuticals, exhibiting a wide range of biological activities . The nitro and carboxylic acid functional groups on the indole ring make this compound a versatile compound in synthetic organic chemistry.

Preparation Methods

The synthesis of 5-nitro-1H-indole-6-carboxylic acid typically involves the nitration of indole derivatives followed by carboxylation. Industrial production methods often involve optimized reaction conditions to maximize yield and purity, such as controlled temperature and pressure settings, and the use of catalysts to enhance reaction rates .

Chemical Reactions Analysis

5-nitro-1H-indole-6-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Reduction: The nitro group can be reduced to an amino group using reducing agents like hydrogen gas in the presence of a palladium catalyst.

Substitution: Electrophilic substitution reactions can occur at the indole ring, particularly at the 3-position, using reagents like halogens or alkylating agents.

Common Reagents and Conditions: Typical reagents include nitric acid for nitration, sulfuric acid as a catalyst, and various reducing agents for reduction reactions.

Major Products: The major products formed from these reactions include amino-indole derivatives, halogenated indoles, and various substituted indole compounds.

Scientific Research Applications

5-nitro-1H-indole-6-carboxylic acid has numerous applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex indole derivatives, which are important in the development of pharmaceuticals and agrochemicals.

Biology: Indole derivatives, including this compound, are studied for their potential biological activities, such as antimicrobial, antiviral, and anticancer properties.

Medicine: The compound is investigated for its potential therapeutic applications, including its role as a precursor in the synthesis of drugs targeting various diseases.

Industry: It is used in the production of dyes, pigments, and other industrial chemicals due to its stable chemical structure and reactivity.

Mechanism of Action

The mechanism of action of 5-nitro-1H-indole-6-carboxylic acid involves its interaction with various molecular targets and pathways. The nitro group can undergo reduction to form reactive intermediates that interact with cellular components, leading to biological effects. The indole ring structure allows it to bind to specific receptors and enzymes, modulating their activity and influencing cellular processes .

Comparison with Similar Compounds

5-nitro-1H-indole-6-carboxylic acid can be compared with other indole derivatives such as:

Indole-3-acetic acid: A plant hormone involved in growth regulation.

Indole-5-carboxylic acid: Used in the synthesis of indirubin derivatives and other bioactive compounds.

5-nitroindole: Similar in structure but lacks the carboxyl group, affecting its reactivity and applications.

The uniqueness of this compound lies in its combination of nitro and carboxyl functional groups, which provide distinct reactivity and potential for diverse applications in research and industry .